Cas no 2418726-13-1 (2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid)

• Product Name: 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid
• CAS No: 2418726-13-1
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5680140
• PubChem ID: 165773977
• Update Time: 2025-11-01

2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenyl]methoxy}acetic acid
• EN300-26627035
• 2418726-13-1
• 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid

• Inchi： 1S/C13H17NO5/c1-8-9(6-19-7-12(15)16)4-10(14-2)5-11(8)13(17)18-3/h4-5,14H,6-7H2,1-3H3,(H,15,16)
• InChI Key： UXKAHENARZHNQV-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1C=C(C=C(C(=O)OC)C=1C)NC

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid

Recent Advances in the Study of 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid (CAS: 2418726-13-1)

The compound 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid (CAS: 2418726-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug development and biomedical research.

One of the key areas of investigation has been the synthesis and structural modification of 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, recent studies have demonstrated that 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid exhibits potent inhibitory effects on specific enzymatic targets implicated in inflammatory and metabolic disorders. For instance, in vitro assays have shown that the compound effectively modulates key signaling pathways, such as the NF-κB and MAPK cascades, which are central to inflammatory responses. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Furthermore, preclinical studies have explored the pharmacokinetic and pharmacodynamic profiles of 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid. Animal models have revealed favorable bioavailability and tissue distribution, with minimal off-target effects. These results underscore the compound's therapeutic potential and warrant further investigation in clinical settings. Researchers are also investigating its potential applications in oncology, given its ability to interfere with cancer cell proliferation and survival mechanisms.

Despite these promising findings, challenges remain in the development of 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid as a therapeutic agent. Issues such as metabolic stability, formulation optimization, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, 2-{3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylmethoxy}acetic acid (CAS: 2418726-13-1) represents a promising candidate for drug development, with demonstrated efficacy in modulating critical biological pathways. Ongoing research efforts are focused on refining its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in various disease models. The insights gained from these studies will not only advance our understanding of this compound but also contribute to the broader field of chemical biology and pharmaceutical sciences.